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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553602

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molar extinction
coefficient of the D149 indoline dye, a prominent sensitizer in dye-sensitized solar cells
(DSSCs). This document details the quantitative optical properties, experimental protocols for
their determination, and the operational workflow of DSSCs, the primary application for this
class of dyes.

Core Data Presentation: Molar Extinction Coefficient
of D149

The molar extinction coefficient (€), a measure of how strongly a substance absorbs light at a
particular wavelength, is a critical parameter for photosensitizers. For the D149 indoline dye,
this value is significantly high, contributing to its efficiency in light harvesting.

Parameter Value Wavelength (Amax) Solvent
o tert-butyl
Molar Extinction .
o 68,700 M1 cm™1 526 nm alcohol/acetonitrile
Coefficient (g)
(/1 viv)

Note: The molar extinction coefficient of indoline dyes can be influenced by the solvent
environment due to solvatochromic effects. The value presented is a commonly cited figure
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under specific solvent conditions.

Experimental Protocols
Determining the Molar Extinction Coefficient of D149
Dye

This protocol outlines the determination of the molar extinction coefficient of D149 dye using
UV-Vis spectrophotometry, based on the Beer-Lambert law (A = &cl).

Materials and Equipment:

D149 indoline dye powder

» High-purity solvent (e.g., a 1:1 volume mixture of tert-butyl alcohol and acetonitrile)

e Analytical balance

o Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)

» Micropipettes

o UV-Vis spectrophotometer

e Quartz cuvettes (1 cm path length)

Procedure:

e Preparation of a Stock Solution:

o Accurately weigh a precise amount of D149 dye powder using an analytical balance.

o Dissolve the weighed dye in a known volume of the chosen solvent in a volumetric flask to
prepare a stock solution of a specific molar concentration. For example, a 0.3 mM stock
solution can be prepared.[1]

e Preparation of Serial Dilutions:
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o Perform a series of dilutions from the stock solution to create a set of standard solutions
with decreasing, known concentrations. Use volumetric flasks and micropipettes to ensure
accuracy.

e UV-Vis Spectrophotometer Setup:

o Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's
instructions.

o Set the wavelength range to scan, typically from 300 nm to 700 nm, to identify the
wavelength of maximum absorbance (Amax).

o Use a quartz cuvette filled with the pure solvent as a blank to calibrate the
spectrophotometer to zero absorbance.

o Absorbance Measurements:

o Measure the absorbance of each standard solution at the determined Amax. Ensure the
cuvette is clean and properly placed in the spectrophotometer for each measurement.

o Data Analysis:

[e]

Plot a graph of absorbance (A) on the y-axis versus concentration (c) on the x-axis.

o According to the Beer-Lambert law, this plot should yield a straight line passing through
the origin.

o Perform a linear regression analysis on the data points to obtain the equation of the line (y
= mx + ¢, where ¢ should be close to zero).

o The slope of the line (m) represents the product of the molar extinction coefficient () and
the path length (I). Since the path length of the cuvette is 1 cm, the slope is equal to the
molar extinction coefficient (g).

Mandatory Visualization: Dye-Sensitized Solar Cell
(DSSC) Workflow

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The primary application of D149 dye is as a photosensitizer in Dye-Sensitized Solar Cells
(DSSCs). The following diagram illustrates the key steps in the fabrication and operation of a
D149-based DSSC.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15553602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Photoanode Preparation

Conductive Glass (FTO)

Doctor Blading
\ 4

[ Deposition of TiO2 Paste j

High Temperature

\ 4

Sintering of TiO2 Film

Cooling & Soaking

v Cell Assembly

Dye Sensitization Counter Electrode
(Immersion in D149 solution) (Pt-coated FTO)
A
Assembled Cell

DSSC Operati"n

Electrolyte Injection
(I=/15~ solution)

/

Sealing of the Cell

Sunlight

|

:

[ 4]

<

[ Light Absorption by D149 j

»

A

Electron Injection
(D149* - TiO2)

Y

[ Electron Transport in TiO2 j

Py

=]

ler Generation Cycle Ry

v

External Circuit

Y
[ Electron Transfer at Counter Electrode ]

peats

(I~ +2e~ - 317)

v

Dye Regeneration !
(D149* + e~ from I7)

Click to download full resolution via product page

A _________

Caption: Workflow for the fabrication and operation of a D149 dye-sensitized solar cell.
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Signaling Pathway: Electron Transfer in a D149-
Sensitized Solar Cell

The operational principle of a DSSC relies on a cascade of electron transfer events, initiated by
the photoexcitation of the dye. The following diagram illustrates this signaling pathway.
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Caption: Electron transfer pathway in a D149 dye-sensitized solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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